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Compound of Interest

Compound Name: 4-Bromo-3-chloro-5-methylphenol

CAS No.: 1881290-80-7

Cat. No.: B3112116

Get Quote

4-Bromo-3-chloro-5-methylphenol (CAS No. 1881290-80-7) is a polysubstituted aromatic

compound. The strategic placement of bromo, chloro, methyl, and hydroxyl groups on the

benzene ring imparts a unique electronic and steric profile, making it a valuable intermediate

for creating complex molecular architectures with specific biological activities.

The hydroxyl group can act as a hydrogen bond donor and can be readily derivatized, while the

halogen atoms provide sites for cross-coupling reactions and can modulate the compound's

lipophilicity and metabolic stability.

Molecular Structure
The structure of 4-Bromo-3-chloro-5-methylphenol is defined by a phenol ring with

substituents at the 3, 4, and 5 positions relative to the hydroxyl group.

Caption: 2D Structure of 4-Bromo-3-chloro-5-methylphenol.
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The following table summarizes the key computed and, where available, experimental

properties of the molecule. This data is crucial for designing synthetic routes and predicting the

compound's behavior in biological systems.

Property Value Source

CAS Number 1881290-80-7 PubChem[1]

Molecular Formula C₇H₆BrClO PubChem[1]

Molecular Weight 221.48 g/mol PubChem[1]

IUPAC Name
4-bromo-3-chloro-5-

methylphenol
PubChem[1]

SMILES CC1=CC(=CC(=C1Br)Cl)O PubChem[1]

InChIKey
HLSGKNUHUDYLGD-

UHFFFAOYSA-N
PubChem[1]

Calculated XLogP3 3.3 PubChem[1]

Appearance
Expected to be a solid at room

temperature
Inferred

Synthesis and Manufacturing Insights
A validated, peer-reviewed synthesis protocol specifically for 4-Bromo-3-chloro-5-
methylphenol is not readily available in the literature. However, based on established

principles of electrophilic aromatic substitution on phenol derivatives, a plausible and logical

synthetic route can be proposed. The primary challenge lies in achieving the desired

regioselectivity due to the directing effects of the substituents.

Proposed Synthetic Workflow
The synthesis can be envisioned starting from the commercially available 3-chloro-5-

methylphenol. The hydroxyl and methyl groups are ortho-, para-directing activators, while the

chloro group is a deactivating ortho-, para-director. The key is to control the position of the

incoming electrophile (bromine).
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Caption: Proposed workflow for the synthesis of the target compound.

Step-by-Step Experimental Protocol (Proposed)
This protocol is a conceptual framework. Researchers must perform initial small-scale trials to

optimize conditions such as temperature, reaction time, and purification methods.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser, dissolve 1 equivalent of 3-chloro-5-methylphenol in

glacial acetic acid.

Bromination: Cool the solution in an ice bath to 0-5 °C. From the dropping funnel, add a

solution of 1.05 equivalents of bromine in glacial acetic acid dropwise over 30-60 minutes,

ensuring the temperature remains below 10 °C.

Causality Insight: The hydroxyl group is the most powerful activating group on the ring. It

will direct the incoming bromine electrophile primarily to the positions ortho and para to it.

The position para to the hydroxyl group (C4) is the most sterically accessible and

electronically favored, leading to the desired 4-bromo product as the major isomer. Acetic

acid is used as a polar protic solvent that can facilitate the polarization of Br₂.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

Workup: Quench the reaction by pouring the mixture into a beaker of cold water containing a

small amount of sodium bisulfite to neutralize any excess bromine. Extract the aqueous

mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column

chromatography on silica gel.

Applications in Drug Discovery and Development
The true value of 4-Bromo-3-chloro-5-methylphenol lies in its potential as a scaffold for

synthesizing biologically active molecules. Its structure is particularly relevant in the

development of kinase inhibitors.

Core Scaffold for B-Raf Kinase Inhibitors
Several patents identify compounds with similar substitution patterns as potent inhibitors of

protein kinases, including B-Raf.[2] The B-Raf kinase is a critical component of the MAPK/ERK

signaling pathway, which regulates cell proliferation, differentiation, and survival. Mutations in

the BRAF gene, such as the V600E mutation, lead to constitutive activation of this pathway and

are a major driver in numerous cancers, including melanoma.
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Caption: The role of B-Raf in the MAPK/ERK pathway and the site of therapeutic intervention.
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4-Bromo-3-chloro-5-methylphenol can serve as a key starting material for synthesizing more

complex molecules designed to fit into the ATP-binding pocket of the B-Raf kinase domain. The

phenol moiety can be used as an anchor point, while the bromo- and chloro-substituents can

be exploited for further chemical modifications (e.g., via Suzuki or Buchwald-Hartwig coupling

reactions) to build out the molecule and improve its potency and selectivity.

Analytical and Characterization Protocols
Robust analytical methods are essential for confirming the identity and purity of 4-Bromo-3-
chloro-5-methylphenol. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold

standard for analyzing halogenated phenols.[3][4]

GC-MS Protocol for Identification and Purity
Assessment

Sample Preparation: Prepare a 1 mg/mL solution of the compound in a high-purity solvent

such as dichloromethane or ethyl acetate.

GC Conditions:

Column: A low-polarity capillary column, such as a 5% diphenyl / 95% dimethyl

polysiloxane phase (e.g., TG-5SilMS), is recommended for excellent separation of

phenolic compounds.[3]

Injector: Use a splitless injection mode at 275 °C.

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 300 °C and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 450.

Source Temperature: 230 °C.
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Expected Results: The compound should elute as a sharp peak. The mass spectrum is

expected to show a characteristic molecular ion (M⁺) peak cluster due to the isotopic

distribution of bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1). The fragmentation

pattern will be indicative of the substituted phenol structure, with fragments corresponding to

the loss of Br, Cl, and methyl groups.

Safety, Handling, and Storage
As a halogenated phenol, 4-Bromo-3-chloro-5-methylphenol must be handled with

appropriate care. While specific toxicity data is not available, compounds of this class are

generally considered to be irritants and potentially harmful.

Hazard Classification (Anticipated):

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH

standards.

Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Wear a lab

coat.

Respiratory Protection: Handle in a well-ventilated fume hood. If dust is generated, use a

NIOSH-approved N95 respirator.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.

References
PubChem. (n.d.). 4-Bromo-3-chloro-5-methylphenol. National Center for Biotechnology

Information. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3112116/docs?utm_src=pdf-body#core-molecular-profile-and-physicochemical-properties
https://www.benchchem.com/product/b3112116/docs?utm_src=pdf-body#core-molecular-profile-and-physicochemical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/21877448
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3112116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (2016). Compounds and compositions as protein kinase inhibitors. (U.S.
Patent No. 9,314,464 B2).
Google Patents. (2011). Compounds and compositions as protein kinase inhibitors.
(Publication No. WO 2011/025927 A1).

Sithole, B. B., Williams, D. T., Lastoria, C., & Robertson, J. L. (1986). Determination of

halogenated phenols in raw and potable water by selected ion gas chromatography-mass

spectrometry. Journal of the Association of Official Analytical Chemists, 69(3), 466-473.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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